N-[3-chloro-4-(morpholin-4-yl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide

Specification

• CAS No.: 801245-23-8
• Molecular Formula: C17H16ClN3O3S
• Molecular Weight: 377.8g/mol
• IUPAC Name: N-(3-chloro-4-morpholin-4-ylphenyl)-1,1-dioxo-1,2-benzothiazol-3-amine
• Standard InChI: InChI=1S/C17H16ClN3O3S/c18-14-11-12(5-6-15(14)21-7-9-24-10-8-21)19-17-13-3-1-2-4-16(13)25(22,23)20-17/h1-6,11H,7-10H2,(H,19,20)
• Standard InChI Key: SSFYSXUBOLEKJB-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=C(C=C(C=C2)NC3=NS(=O)(=O)C4=CC=CC=C43)Cl
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)NC3=NS(=O)(=O)C4=CC=CC=C43)Cl

Introduction

Chemical Identity and Fundamental Properties

N-[3-chloro-4-(morpholin-4-yl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide is identified by the CAS registry number 801245-23-8. This compound belongs to the broader class of morpholines, which are recognized for their diverse pharmacological activities. The molecular formula is C17H16ClN3O3S with a molecular weight of 377.8 g/mol. The compound's IUPAC name is N-(3-chloro-4-morpholin-4-ylphenyl)-1,1-dioxo-1,2-benzothiazol-3-amine, which systematically describes its chemical structure.

The compound's structural composition includes several key elements: a benzothiazole core structure, a morpholine ring, and a chlorinated phenyl group connecting these components. These structural features contribute to its potential biological activity and make it a compound of interest for research purposes in medicinal chemistry.

Identification Parameters

The table below summarizes the key identification parameters for N-[3-chloro-4-(morpholin-4-yl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide:

Parameter	Value
CAS Number	801245-23-8
Molecular Formula	C17H16ClN3O3S
Molecular Weight	377.8 g/mol
IUPAC Name	N-(3-chloro-4-morpholin-4-ylphenyl)-1,1-dioxo-1,2-benzothiazol-3-amine
Standard InChI	InChI=1S/C17H16ClN3O3S/c18-14-11-12(5-6-15(14)21-7-9-24-10-8-21)19-17-13-3-1-2-4-16(13)25(22,23)20-17
Standard InChIKey	SSFYSXUBOLEKJB-UHFFFAOYSA-N
SMILES	C1COCCN1C2=C(C=C(C=C2)NC3=NS(=O)(=O)C4=CC=CC=C43)Cl
PubChem Compound	2972816

Structural Features and Chemical Characteristics

Benzothiazole Backbone

The benzothiazole subunit consists of a benzene ring fused with a thiazole ring, with the sulfur atom oxidized to a dioxide (SO2). Similar structures have been investigated for various therapeutic applications, making this compound potentially valuable for medicinal chemistry research.

Morpholine Substituent

The morpholine ring in N-[3-chloro-4-(morpholin-4-yl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide is attached to the para position of the phenyl group. Morpholine is a heterocyclic secondary amine with the formula C4H9NO, containing both oxygen and nitrogen atoms in a six-membered ring. This structural feature is significant because morpholine-containing compounds often display important pharmacological activities.

Morpholine substituents can enhance the solubility and bioavailability of drug candidates, potentially improving their pharmacokinetic profiles. The nitrogen atom in the morpholine ring can participate in hydrogen bonding, which may facilitate interactions with biological targets such as enzymes and receptors.

Chlorinated Phenyl Linker

The phenyl group in this compound serves as a linker between the benzothiazole core and the morpholine substituent. Notably, this phenyl group is substituted with a chlorine atom at the meta position (3-position) relative to the nitrogen connecting it to the benzothiazole moiety.

Chlorine substituents can significantly influence a compound's lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of the chlorine atom may enhance the compound's ability to penetrate cell membranes and potentially increase its metabolic stability by blocking potential sites of oxidative metabolism.

Comparative Analysis with Related Compounds

Comparison with Benzothiazole Derivatives

N-[3-chloro-4-(morpholin-4-yl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide shares structural similarities with other benzothiazole derivatives that have been studied for their biological activities. One such related compound is 1,2-Benzisothiazol-3-amine 1,1-dioxide (CAS: 7668-28-2), which has the same benzothiazole 1,1-dioxide core but lacks the complex substituents present in our target compound.

The table below compares the basic properties of N-[3-chloro-4-(morpholin-4-yl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide with 1,2-Benzisothiazol-3-amine 1,1-dioxide:

Property	N-[3-chloro-4-(morpholin-4-yl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide	1,2-Benzisothiazol-3-amine 1,1-dioxide
Molecular Formula	C17H16ClN3O3S	C7H6N2O2S
Molecular Weight	377.8 g/mol	182.20 g/mol
Core Structure	Benzothiazole 1,1-dioxide	Benzothiazole 1,1-dioxide
Substituents	Chlorophenyl-morpholine	Simple amine

Relationship to Morpholine-Containing Compounds

Research has shown that morpholine-containing compounds often exhibit significant biological activities. For instance, compounds with morpholine substituents have been investigated for their potential as protein kinase modulators, which are important in regulating cellular activities such as proliferation.

The literature on morpholine derivatives suggests that the incorporation of this heterocycle can contribute to a compound's ability to interact with specific biological targets. The presence of the morpholine ring in N-[3-chloro-4-(morpholin-4-yl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide may therefore indicate potential for similar biological activities.

Comparison with Other Benzothiazole Sulfonamides

Several benzothiazole sulfonamide derivatives have been synthesized and studied for their biological properties. Research on compounds similar to 3-(morpholin-4-yl)-1,2-benzothiazole 1,1-dioxide (a related compound with a direct morpholine attachment to the benzothiazole) has shown potential applications in various therapeutic areas.

The structural similarities between N-[3-chloro-4-(morpholin-4-yl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide and these related compounds suggest that our target compound may share some of their pharmacological properties, though specific studies would be needed to confirm this hypothesis.

Analytical and Characterization Methods

For comprehensive characterization of N-[3-chloro-4-(morpholin-4-yl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide, several analytical methods would typically be employed. Based on the characterization methods used for similar compounds, the following techniques would likely be valuable:

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) spectroscopy is a crucial technique for structural confirmation of benzothiazole derivatives. For compounds similar to N-[3-chloro-4-(morpholin-4-yl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide, both 1H NMR and 13C NMR have been utilized to confirm structural assignments. The 1H NMR spectrum would likely show characteristic signals for the aromatic protons of the benzothiazole and phenyl rings, as well as signals for the morpholine methylene groups.

Mass spectrometry, particularly high-resolution mass spectrometry (HRMS), is valuable for confirming the molecular formula of the compound. The expected mass for C17H16ClN3O3S would be consistent with the calculated molecular weight of 377.8 g/mol.

Chromatographic Methods

Liquid chromatography, often coupled with mass spectrometry (LC-MS), is commonly used for purity assessment and identification of compounds like N-[3-chloro-4-(morpholin-4-yl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide. This technique allows for the separation and identification of the compound based on its physicochemical properties.